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Compound of Interest

Compound Name: Staphyloferrin A

Cat. No.: B1225971

Staphyloferrin A: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Staphyloferrin A is a carboxylate-type siderophore produced by various staphylococcal
species, most notably Staphylococcus aureus, to acquire iron from its environment.[1][2] Iron is
an essential nutrient for bacterial growth and pathogenesis, and the ability to scavenge this
metal from the host is a critical virulence factor. Staphyloferrin A plays a key role in this
process by chelating ferric iron (Fe3+) with high affinity and transporting it back into the
bacterial cell. This technical guide provides an in-depth overview of the chemical structure,
biosynthesis, regulation, and experimental protocols related to Staphyloferrin A.

Chemical Structure

Staphyloferrin A is chemically known as N2,N>-di-(1-oxo0-3-hydroxy-3,4-dicarboxybutyl)-D-
ornithine.[2] Its structure consists of a central D-ornithine molecule linked via amide bonds to
two residues of citric acid.[2] This molecular arrangement provides multiple carboxyl and
hydroxyl groups that act as ligands to coordinate a single ferric ion in an octahedral geometry.
[2] The molecular formula of Staphyloferrin A is C17H24N201a4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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